Cas no 6982-39-4 (rel-(1R,2R)-2-Aminocyclohexanol)

Technical Introduction for rel-(1R,2R)-2-Aminocyclohexanol rel-(1R,2R)-2-Aminocyclohexanol is a chiral cyclohexane derivative featuring both amino and hydroxyl functional groups in a trans-configuration. This stereochemistry imparts unique reactivity, making it a valuable intermediate in asymmetric synthesis and pharmaceutical applications. Its rigid cyclohexane backbone enhances stereocontrol in reactions, while the bifunctional nature allows for diverse derivatization. The compound is particularly useful in the preparation of ligands, catalysts, and bioactive molecules. High purity and well-defined stereochemistry ensure reproducibility in research and industrial processes. Its stability under standard conditions further facilitates handling and storage. This makes rel-(1R,2R)-2-Aminocyclohexanol a versatile building block in organic and medicinal chemistry.

rel-(1R,2R)-2-Aminocyclohexanol structure

6982-39-4 structure

Product Name:rel-(1R,2R)-2-Aminocyclohexanol

CAS No:6982-39-4

MF:C₆H₁₃NO

MW:115.173521757126

MDL:MFCD03427291

CID:509622

PubChem ID:735777

Update Time:2025-06-08

rel-(1R,2R)-2-Aminocyclohexanol Chemical and Physical Properties

Names and Identifiers

- Cyclohexanol, 2-amino-,(1R,2R)-rel-
- (R)-2-Aminocyclohenanol
- TRANS-2-AMINO-CYCLOHEXANOL
- TRANS-4AMINO CYCLOHEXANOL
- 2-Aminocyclohexanol, (E)-
- Cyclohexanol,2-amino-,trans-
- rel-(1R,2R)-2-Aminocyclohexanol
- (2-trans-Hydroxycyclohexyl)amine
- (±)-trans-2-Aminocyclohexanol
- Cyclohexanol, 2-amino-, (1R,2R)-rel-
- trans 2-aminocyclohexanol
- A844451
- trans-2-Aminocyclohexanol
- DTXSID201310006
- (1R,2R)-2-Aminocyclohexanol
- J-524992
- trans-2-hydroxy-cyclohexylamine
- AM62781
- rel-(1R,2R)-2-Aminocyclohexan-1-ol
- 6982-39-4
- Specs an-907/25060015
- rac-(1R,2R)-2-aminocyclohexan-1-ol
- CS-W003455
- PQMCFTMVQORYJC-PHDIDXHHSA-N
- MFCD03427291
- EN300-261568
- ((1R,2R)-2-hydroxy-cyclohexyl)-amine
- trans-(+/-)-2-aminocyclohexanol
- (1RS,2R)-2-aminocyclohexan-1-ol
- AS-83222
- Cyclohexanol, 2-amino-, (1R,2R)-
- 931-16-8
- (1R,2R)-2-amino-cyclohexanol
- (R)-2-aminocyclohexanol, AldrichCPR
- MFCD08061325
- (1R,2R)-2-Aminocylohexanol HCl
- SCHEMBL213812
- EN300-140308
- (1R,2R)-2-aminocyclohexan-1-ol
- (1R,2R)-2-amino cyclohexanol
- DS-17200
- racemic trans-2-aminocyclohexanol
- (+/-)-trans-2-Aminocyclohexanol
- (1R,2R)-2-hydroxy-cyclohexylamine
- AKOS015854171
- (1R,2R)-2-amino-1-cyclohexanol
- (1R,2R)-(-)-2-aminocyclohexanol
- (trans)-2-amino-cyclohexanol
- DB-353138
- BBL102086
- STL555885
- cyclohexane, trans-1-amino-2-hydroxy-
- cyclohexane, 1-amino-2-hydroxy-
- MDL： MFCD03427291
- Inchi： 1S/C6H13NO/c7-5-3-1-2-4-6(5)8/h5-6,8H,1-4,7H2/t5-,6-/m1/s1
- InChI Key： PQMCFTMVQORYJC-PHDIDXHHSA-N
- SMILES： O[C@@H]1CCCC[C@H]1N

Computed Properties

Exact Mass: 115.09979
Monoisotopic Mass: 115.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 0
Complexity: 74.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 46.2Å²

Experimental Properties

Density: 1.037±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 171-172.4 ºC
Boiling Point: 120 ºC (10 Torr)
Flash Point: 75.4±25.4 ºC,
Solubility: Soluble (189 g/l) (25 º C),
PSA: 46.25

rel-(1R,2R)-2-Aminocyclohexanol Security Information

Hazard Category Code： 22-37/38-41
Safety Instruction： 26-39
Hazardous Material Identification：

rel-(1R,2R)-2-Aminocyclohexanol Pricemore >>

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